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Compound of Interest

Compound Name: Cyclohexanone

Cat. No.: B7761246

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemicals like Cyclohexanone. This guide provides
immediate, essential safety protocols, logistical information, and detailed procedures for the
safe handling, storage, and disposal of Cyclohexanone, bolstering a culture of safety and trust
in your laboratory operations.

Personal Protective Equipment (PPE)

When handling Cyclohexanone, a comprehensive selection of personal protective equipment
is mandatory to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Specifications and
Remarks

Eye and Face Protection

Chemical safety goggles or a
face shield

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166. A
face shield should be used in
conjunction with goggles when
there is a splash hazard.[1][2]

[3]

Skin Protection

Hand Protection

Chemical-resistant gloves

Butyl, Polyvinyl Alcohol,
SilverShield®/4H®, and
Barrier® gloves are
recommended for extended
contact (>8-hr breakthrough).
[2] Nitrile or neoprene gloves
may also be suitable.[4][5]
Always inspect gloves for
integrity before use and
practice proper glove removal
technique.[3]

Body Protection

Chemical-resistant lab coat or

coveralls

A Nomex® laboratory coat
over cotton clothing is a good
practice.[5] Ensure the lab coat
is buttoned and fits properly to
cover as much skin as
possible.[5] For larger spills,
Tychem® BR, Responder®
and TK offer >8-hour
breakthrough protection.[2]

Foot Protection

Closed-toe, chemical-resistant
shoes

Shoes should cover the entire
foot.[5]
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Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
) o ] ventilation is inadequate or if
Air-purifying respirator (APR) o
) ] i exposure limits are exceeded.
) ) with organic vapor cartridges )
Respiratory Protection ) ) [3][6] For concentrations >20
or a Self-Contained Breathing

ppm, a full facepiece APR with
Apparatus (SCBA)

organic vapor filters is
recommended. For
concentrations >200 ppm, an

SCBA is necessary.[2]

Cyclohexanone Properties and Hazards

Property Value

Flash Point 44 °C (111 °RF)[7]
Lower Explosive Limit (LEL) 1.1%

Upper Explosive Limit (UEL) 9.4%

Autoignition Temperature 420 °C (788 °F)[7]
Vapor Density 3.4 (Air=1)
Specific Gravity 0.947 (Water = 1)

Cyclohexanone is a flammable liquid and vapor that can form explosive mixtures with air.[7][8]
It is harmful if swallowed, in contact with skin, or inhaled, and causes serious eye damage and
skin irritation.[1][9][10]

Operational and Disposal Plans

Handling and Storage
Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[1]
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Keep away from heat, sparks, open flames, and other ignition sources.[7][9][11]
Use non-sparking tools and explosion-proof equipment.[6][10][11]

Ground and bond containers and receiving equipment during transfer to prevent static
discharge.[2][4][9]

Avoid breathing vapors or mist.[4][9]

Wash hands thoroughly after handling.[9][12]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing
agents, strong acids, and bases.[2][9][13]

Keep containers tightly closed.[1][12][13]

Store in a designated flammables storage cabinet.

Spill Cleanup Protocol

In the event of a Cyclohexanone spill, follow these steps:

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area and
restrict access.[2]

Ventilate: Ensure the area is well-ventilated.
Eliminate Ignition Sources: Remove all sources of ignition from the area.[2]

Don PPE: Wear the appropriate personal protective equipment as outlined in the table
above, including respiratory protection.

Containment: For small spills, absorb the liquid with an inert, non-combustible material such
as vermiculite, dry sand, or earth.[2][13] For larger spills, create a dike around the spill to
prevent it from spreading.[13]
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e Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled, and sealed container for disposal.[2][13]

o Decontamination: Wash the spill area with soap and water, and ensure the cleaning water is
collected for proper disposal.[13]

» Disposal: Dispose of the contaminated waste as hazardous waste in accordance with local,
state, and federal regulations.[2]

Cyclohexanone Spill Cleanup Workflow

Disposal Plan

Cyclohexanone and any materials contaminated with it should be treated as hazardous waste.
o Waste Collection: Collect waste in a properly labeled, sealed, and compatible container.
o Storage: Store waste containers in a designated hazardous waste storage area.

o Disposal: Dispose of the hazardous waste through a licensed environmental disposal
company, following all local, state, and federal regulations.[2][8][11] Do not dispose of it
down the drain.[7][11][13]

By adhering to these safety protocols and operational plans, you can significantly mitigate the
risks associated with handling Cyclohexanone, ensuring a safer laboratory environment for all
personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/safety-first-handling-storage-cyclohexanone-qe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC406092500&productDescription=CYCLOHEXANONE+ACS+REAGE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://petrocheme.com/wp-content/uploads/2022/03/Cyclohexanone.pdf
https://www.ark-chem.co.jp/download/115/SDS-E-CYC.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cyclohexanone_0176_7.0.pdf
http://www.thermofishersci.in/msds/cyclohexanone.pdf
https://www.chemicals.co.uk/uploads/documents/44%20-%201728%20-%20SDS20370.pdf
https://my.chemius.net/p/rwp0HQ/en/mh/en
https://my.chemius.net/p/rwp0HQ/en/gh/en
https://www.benchchem.com/product/b7761246#personal-protective-equipment-for-handling-cyclohexanone
https://www.benchchem.com/product/b7761246#personal-protective-equipment-for-handling-cyclohexanone
https://www.benchchem.com/product/b7761246#personal-protective-equipment-for-handling-cyclohexanone
https://www.benchchem.com/product/b7761246#personal-protective-equipment-for-handling-cyclohexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7761246?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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